Cas no 3970-62-5 (2,2-Dimethyl-3-pentanol)

2,2-Dimethyl-3-pentanol structure

2,2-Dimethyl-3-pentanol structure

Product Name:2,2-Dimethyl-3-pentanol

CAS No:3970-62-5

Molecular Formula:C₇H₁₆O

Molecular Weight: 116.20

MDL:MFCD00004566

CID:84901

PubChem ID:19871

2,2-Dimethyl-3-pentanol Properties

Names and Identifiers

- 2,2-Dimethyl-3-pentanol
- tert-Butyl ethyl carbinol
- Ethyl tert-butyl carbinol
- 2,2-dimethylpentan-3-ol
- 2,4-DIMETHYL-3-PENTANOL
- 3,3-di-methyl-3-pentanol
- 3-Pentanol,2,2-dimethyl
- 3-Pentanol,2-dimethyl
- Aethyl-tert.-butyl-carbinol
- ethyl-tert-butyl-carbinol
- NCGC00258726-01
- NSC 42943
- Tox21_201174
- (+/-)-2,2-DIMETHYL-3-PENTANOL
- EN300-223424
- NSC-42943
- 3-Pentanol, 2,2-dimethyl-
- AKOS009156941
- E81575
- SCHEMBL195589
- EINECS 223-592-4
- 3-Pentanol,2-dimethyl-
- SMR000673561
- InChI=1/C7H16O/c1-5-6(8)7(2,3)4/h6,8H,5H2,1-4H3
- NSC42943
- 3970-62-5
- NCGC00090937-01
- FT-0610157
- NS00030651
- LR5O1LPM79
- J130.727D
- Q27283145
- AS-81267
- CS-0132258
- HMS3039N13
- CAS-3970-62-5
- UNII-LR5O1LPM79
- DTXCID8012813
- DTXSID0032813
- CHEMBL1511411
- MFCD00004566
- MLS001055313
- 2,2-Dimethyl-3-pentanol, 97%
- NCGC00090937-02
- HMSVXZJWPVIVIV-UHFFFAOYSA-
- 3-Pentanol, 2,2-dimethyl-(8CI)(9CI)
- 3-Pentanol, 2,2-dimethyl-(8CI)
- DB-027028
- +Expand
- MDL： MFCD00004566
- InChIKey： HMSVXZJWPVIVIV-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H16O/c1-5-6(8)7(2,3)4/h6,8H,5H2,1-4H3
- SMILES： CCC(C(C)(C)C)O
- BRN： 1731777

Computed Properties

Exact Mass: 116.12000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 116.12
Heavy Atom Count: 8
Complexity: 61.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2A^2

Experimental Properties

LogP: 1.80340
PSA: 20.23000
Refractive Index: n20/D 1.423(lit.)
Boiling Point: 132 °C(lit.)
Melting Point: -70 °C
Vapor Pressure: 2.8±0.5 mmHg at 25°C
Flash Point: Fahrenheit: 100.4 ° f
Celsius: 38 ° c
Color/Form: Not available
Solubility: Not available
Density: 0.825 g/mL at 25 °C(lit.)

2,2-Dimethyl-3-pentanol Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26-S39-S36/37/39
Packing Group：III
Packing Group：III
Risk Phrases：R10
Hazard Level：3
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 1987 3/PG 3
Hazard Statement： H226-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Flammable area
PackingGroup：III
Risk Phrases： 10-36/37/38
Signal Word：Warning
HazardClass：3

2,2-Dimethyl-3-pentanol Customs Data

HS CODE：29051900

2,2-Dimethyl-3-pentanol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P003FS4-5g	2,2-Dimethyl-3-pentanol	3970-62-5		5g	$127.00	2024-05-03
A2B Chem LLC	AB59620-5g	2,2-Dimethyl-3-pentanol	3970-62-5		5g	$118.00	2024-04-20
Aaron	AR003G0G-250mg	2,2-Dimethyl-3-pentanol	3970-62-5	97%	250mg	$31.00
abcr	AB172446-5 g	2,2-Dimethyl-3-pentanol, 96%; .	3970-62-5	96%	5g	€78.00
Chemenu	CM116204-5g	2,2-Dimethyl-3-pentanol	3970-62-5	97%	5g	$***	2023-05-30
Cooke Chemical	F006022-1g	2,2-Dimethyl-3-pentanol	3970-62-5	97	1g	RMB 509.60	2023-09-07
Enamine	EN300-223424-0.05g	2,2-dimethylpentan-3-ol	3970-62-5	95%	0.05g	$19.0	2024-06-20
TRC	D461663-250mg	2,2-Dimethyl-3-pentanol	3970-62-5		250mg	$ 50.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1202898-250mg	2,2-Dimethyl-3-pentanol	3970-62-5	97%	250mg	￥68.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04512-5g	2,2-Dimethylpentan-3-ol	3970-62-5	97%	5g	¥778.0	2024-07-18

2,2-Dimethyl-3-pentanol Related Literature

1. Monitoring hazardous waste sites: characterization and remediation considerations

Hanadi S. Rifai,Philip B. Bedient,Gretchen L. Shorr J. Environ. Monit. 2000 2 199
2. FTIR-spectroscopy of molecular clusters in pulsed supersonic slit-jet expansions

Thomas H?ber,Ulrich Schmitt,Martin A. Suhm Phys. Chem. Chem. Phys. 1999 1 5573
3. Synthesis and characterization of zinc di(O-2,2-dimethylpentan-3-yl dithiocarbonates) bearing pyridine or tetramethylethylenediamine coligands and investigation of their thermal conversion mechanisms towards nanocrystalline zinc sulfide

Efthymia Vakalopoulou,Christine Buchmaier,Andreas Pein,Robert Saf,Roland C. Fischer,Ana Torvisco,Fernando Warchomicka,Thomas Rath,Gregor Trimmel Dalton Trans. 2020 49 14564
4. Studies in nuclear magnetic resonance spectroscopy. Part VII. 13C and 1H spectra of aliphatic ketones and secondary alcohols. The negative inductive effect of methyl groups

L. M. Jackman,D. P. Kelly J. Chem. Soc. B 1970 102
5. Room temperature synthesis of CuInS2 nanocrystals

Christine Buchmaier,Thomas Rath,Franz Pirolt,Astrid-Caroline Knall,Petra Kaschnitz,Otto Glatter,Karin Wewerka,Ferdinand Hofer,Birgit Kunert,Kurt Krenn,Gregor Trimmel RSC Adv. 2016 6 106120

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